Cas no 1889-03-8 (3-(aminomethyl)-4-methylphenylmethanamine)

3-(Aminomethyl)-4-methylphenylmethanamine is a bifunctional aromatic amine compound characterized by its two primary amine groups attached to a methyl-substituted benzene ring. This structure imparts reactivity suitable for use as a building block in organic synthesis, particularly in the production of polymers, resins, and pharmaceutical intermediates. The presence of both aminomethyl and methyl groups enhances its versatility in crosslinking applications and chelation chemistry. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for industrial and research applications. Careful handling is advised due to its potential sensitivity to moisture and oxidative degradation.
3-(aminomethyl)-4-methylphenylmethanamine structure
1889-03-8 structure
Product Name:3-(aminomethyl)-4-methylphenylmethanamine
CAS No:1889-03-8
MF:C9H14N2
MW:150.220861911774
MDL:MFCD20694337
CID:5613812
PubChem ID:23423670
Update Time:2025-11-02

3-(aminomethyl)-4-methylphenylmethanamine Chemical and Physical Properties

Names and Identifiers

    • (4-Methyl-1,3-phenylene)dimethanamine
    • SCHEMBL2221947
    • starbld0048662
    • 1889-03-8
    • EN300-330314
    • [5-(aminomethyl)-2-methylphenyl]methanamine
    • [3-(aminomethyl)-4-methylphenyl]methanamine
    • 1,3-Benzenedimethanamine, 4-methyl-
    • 3-(aminomethyl)-4-methylphenylmethanamine
    • MDL: MFCD20694337
    • Inchi: 1S/C9H14N2/c1-7-2-3-8(5-10)4-9(7)6-11/h2-4H,5-6,10-11H2,1H3
    • InChI Key: MMLGBTFNCSYYQT-UHFFFAOYSA-N
    • SMILES: NCC1C=C(CN)C=CC=1C

Computed Properties

  • Exact Mass: 150.115698455g/mol
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.031±0.06 g/cm3(Predicted)
  • Melting Point: 49.5-50.0 °C
  • Boiling Point: 146-150 °C(Press: 8 Torr)
  • pka: 9.25±0.10(Predicted)

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3-(aminomethyl)-4-methylphenylmethanamine Related Literature

Additional information on 3-(aminomethyl)-4-methylphenylmethanamine

Comprehensive Guide to 3-(Aminomethyl)-4-methylphenylmethanamine (CAS No. 1889-03-8): Properties, Applications, and Market Insights

3-(Aminomethyl)-4-methylphenylmethanamine (CAS No. 1889-03-8) is a specialized organic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This compound, also known by its systematic name, features an aminomethyl group attached to a 4-methylphenyl backbone, which contributes to its reactivity and versatility. In this article, we will explore its chemical properties, synthesis methods, applications, and the latest market trends.

The molecular formula of 3-(Aminomethyl)-4-methylphenylmethanamine is C9H14N2, and it belongs to the class of aromatic amines. Its structure includes a benzene ring substituted with a methyl group and an aminomethyl group, which enhances its solubility in polar solvents. The compound's CAS No. 1889-03-8 is a critical identifier for researchers and manufacturers, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most common questions about 3-(Aminomethyl)-4-methylphenylmethanamine is its role in pharmaceutical intermediates. Due to its reactive amino groups, it serves as a building block for synthesizing more complex molecules, particularly in drug discovery. Researchers are increasingly interested in its potential for creating bioactive compounds, especially in the development of central nervous system (CNS) therapeutics. This aligns with the growing demand for novel treatments for neurological disorders, a hot topic in modern medicine.

Another area of interest is the compound's application in material science. Its aromatic structure and functional groups make it a candidate for designing advanced polymers and coatings. For instance, it can be incorporated into epoxy resins to improve their mechanical properties and thermal stability. This application is particularly relevant given the rising focus on sustainable materials and green chemistry, which are trending topics in the chemical industry.

From a market perspective, the demand for 3-(Aminomethyl)-4-methylphenylmethanamine is driven by its versatility and the expanding applications in pharmaceuticals and advanced materials. Manufacturers are investing in scalable synthesis methods to meet the growing needs of these industries. Additionally, regulatory compliance and quality control are critical factors, as the compound must meet stringent standards for purity and safety.

In summary, 3-(Aminomethyl)-4-methylphenylmethanamine (CAS No. 1889-03-8) is a compound of significant interest due to its diverse applications and potential for innovation. Whether in drug development or material science, its unique properties make it a valuable asset for researchers and industries alike. As the demand for specialized chemicals continues to rise, this compound is poised to play a pivotal role in shaping future advancements.

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